![molecular formula C16H14ClNO3 B6408041 6-Chloro-2-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95% CAS No. 1261908-83-1](/img/structure/B6408041.png)
6-Chloro-2-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95%
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Overview
Description
6-Chloro-2-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid (6-Cl-NEAPB) is an organic compound that is widely used in scientific research. It is a derivative of benzoic acid and is commonly used as a reagent in the synthesis of various compounds. 6-Cl-NEAPB has been used in a variety of applications, including as a catalyst, a ligand, and a drug. In addition, it has been used in the synthesis of various drugs, including antibiotics and anti-cancer drugs.
Scientific Research Applications
6-Chloro-2-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95% is widely used in scientific research. It has been used as a catalyst in a variety of reactions, including the synthesis of various drugs, such as antibiotics and anti-cancer drugs. In addition, it has been used as a ligand in coordination chemistry and in the synthesis of metal-organic frameworks. It has also been used in the synthesis of fluorescent probes for biological imaging.
Mechanism of Action
6-Chloro-2-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95% acts as a catalyst in various reactions due to its ability to form complexes with metal ions. It also acts as a ligand in coordination chemistry, forming complexes with metal ions. These complexes can then be used in a variety of reactions, such as the synthesis of drugs and other compounds.
Biochemical and Physiological Effects
6-Chloro-2-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the growth of certain bacteria and to have anti-inflammatory effects. It has also been shown to have antioxidant and anti-cancer activity. In addition, it has been shown to have beneficial effects on the cardiovascular system, including reducing cholesterol levels and improving blood flow.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-Chloro-2-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95% in laboratory experiments is its high reactivity. It is also a relatively inexpensive reagent and is easy to obtain. However, it is important to note that 6-Chloro-2-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95% is a strong acid and should be handled with care. It is also important to note that it is highly toxic and should be used in a well-ventilated area.
Future Directions
There are a number of potential future directions for the use of 6-Chloro-2-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95%. For example, it could be used in the synthesis of new drugs, such as antibiotics and anti-cancer drugs. It could also be used in the synthesis of new materials, such as metal-organic frameworks. In addition, it could be used in the development of new fluorescent probes for biological imaging. Finally, it could be used to investigate the biochemical and physiological effects of other compounds.
Synthesis Methods
6-Chloro-2-[3-(N-ethylaminocarbonyl)phenyl]benzoic acid, 95% can be synthesized via a variety of methods. One of the most common methods involves the reaction of 6-chlorobenzoic acid with N-ethylaminocarbonyl chloride. This reaction produces the desired compound in high yield. Other methods include the reaction of 6-chlorobenzoic acid with ethyl ester of N-ethylaminocarbonyl chloride, the reaction of 6-chlorobenzoic acid with N-ethylaminocarbonyl bromide, and the reaction of 6-chlorobenzoic acid with N-ethylaminocarbonyl iodide.
Properties
IUPAC Name |
2-chloro-6-[3-(ethylcarbamoyl)phenyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClNO3/c1-2-18-15(19)11-6-3-5-10(9-11)12-7-4-8-13(17)14(12)16(20)21/h3-9H,2H2,1H3,(H,18,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVCNMTZVFAVPTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=CC=CC(=C1)C2=C(C(=CC=C2)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90691385 |
Source
|
Record name | 3-Chloro-3'-(ethylcarbamoyl)[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90691385 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261908-83-1 |
Source
|
Record name | 3-Chloro-3'-(ethylcarbamoyl)[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90691385 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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